Cas no 2385447-96-9 (6-Azaspiro[2.5]octane-5-carboxylic acid, methyl ester)

• Product Name: 6-Azaspiro[2.5]octane-5-carboxylic acid, methyl ester
• CAS No: 2385447-96-9
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5976535
• PubChem ID: 123206169
• Update Time: 2025-05-20

6-Azaspiro[2.5]octane-5-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Azaspiro[2.5]octane-5-carboxylic acid, methyl ester
• EN300-6486493
• 2385447-96-9
• methyl 6-azaspiro[2.5]octane-5-carboxylate

• Inchi： 1S/C9H15NO2/c1-12-8(11)7-6-9(2-3-9)4-5-10-7/h7,10H,2-6H2,1H3
• InChI Key： PMCASRXMRPZSIO-UHFFFAOYSA-N
• SMILES： C1C2(CCNC(C(OC)=O)C2)C1

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 243.3±33.0 °C(Predicted)
• pka: 9.60±0.40(Predicted)

Additional information on 6-Azaspiro[2.5]octane-5-carboxylic acid, methyl ester

6-Azaspiro[2.5]octane-5-carboxylic acid, methyl ester (CAS No. 2385447-96-9): A Comprehensive Overview

6-Azaspiro[2.5]octane-5-carboxylic acid, methyl ester (CAS No. 2385447-96-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The methyl ester group in this compound adds an additional layer of functionality, making it a valuable intermediate in the synthesis of more complex molecules.

The spirocyclic structure of 6-Azaspiro[2.5]octane-5-carboxylic acid, methyl ester provides a rigid framework that can influence the conformational properties and stability of the molecule. This rigidity is often advantageous in drug design, as it can enhance the selectivity and potency of the compound by stabilizing specific conformations that are crucial for binding to target proteins or receptors.

Recent studies have highlighted the potential applications of 6-Azaspiro[2.5]octane-5-carboxylic acid, methyl ester in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the use of this compound as a scaffold for the development of novel anti-inflammatory agents. The researchers found that derivatives of 6-Azaspiro[2.5]octane-5-carboxylic acid, methyl ester exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

In another study, published in Organic Letters in 2020, researchers explored the synthetic versatility of 6-Azaspiro[2.5]octane-5-carboxylic acid, methyl ester. They developed an efficient synthetic route to access a wide range of substituted derivatives, which could be tailored for specific biological activities. The synthetic methods described in this study not only demonstrated the ease of functionalization but also highlighted the potential for high-throughput screening of these derivatives to identify promising drug candidates.

The methyl ester group in 6-Azaspiro[2.5]octane-5-carboxylic acid, methyl ester can be readily hydrolyzed under mild conditions to yield the corresponding carboxylic acid, which can then be further modified through various chemical reactions such as amidation or esterification. This flexibility makes it an attractive starting material for the synthesis of complex molecules with diverse biological activities.

In addition to its potential as a drug candidate, 6-Azaspiro[2.5]octane-5-carboxylic acid, methyl ester has also been explored for its use as a ligand in coordination chemistry. A study published in Inorganic Chemistry in 2019 reported the synthesis and characterization of metal complexes containing this ligand. The resulting complexes exhibited interesting electronic and magnetic properties, which could be useful in applications such as catalysis and materials science.

The stability and solubility properties of 6-Azaspiro[2.5]octane-5-carboxylic acid, methyl ester have been extensively studied to optimize its use in various applications. Researchers have found that this compound exhibits good stability under a wide range of conditions, making it suitable for long-term storage and handling. Additionally, its solubility can be fine-tuned by modifying the substituents on the spirocyclic framework or by changing the solvent system used.

From a safety perspective, 6-Azaspiro[2.5]octane-5-carboxylic acid, methyl ester has been evaluated for its toxicity and environmental impact. Studies have shown that it is generally well-tolerated at low concentrations and does not pose significant risks when handled according to standard laboratory safety protocols.

In conclusion, 6-Azaspiro[2.5]octane-5-carboxylic acid, methyl ester (CAS No. 2385447-96-9) is a promising compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique spirocyclic structure and functional groups make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. Ongoing research continues to uncover new possibilities for this versatile compound, making it an exciting area of focus for scientists and researchers worldwide.